Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21351397 Fluoxetine Succinamic Acid 1026723-45-4 C21H22F3NO4
VC21347929 Adefovir 106941-25-7 C8H12N5O4P
VC21351422 Previtamin D3 1173-13-3 C27H44O
VC21352751 Benzethonium Chloride 121-54-0 C27H42NO2.Cl
C27H42ClNO2
VC21347804 Cloperastine Hydrochloride 14984-68-0 C20H25Cl2NO
VC21347395 beta-bisabolol,(1S)-1-[(1S)-1,5-dimethyl-4-hexenyl]-4-methyl-3-cyclohexen-1-ol,beta-bisabolol 15352-77-9 C15H26O
VC21345779 Anhydro abiraterone 154229-20-6 C24H29N
VC21351387 (E)-1,3-Diethyl-8-(3-hydroxy-4-methoxystyryl)-7-methylxanthine 155272-04-1 C19H22N4O4
VC21344211 Omeprazole Sulfone N-Oxide 158812-85-2 C17H19N3O5S
VC21344408 2'-Deoxy-2-methoxyadenosine 24757-70-8 C11H15N5O4
VC21352679 3-(2,3-Dichlorobenzamido) Lamotrigine 252186-79-1 C16H9Cl4N5O
VC21347430 2,6-Di-tert-butyl-4-methylene-2,5-cyclohexadienone 2607-52-5 C15H22O
VC21347768 Carbinoxamine Maleate 3505-38-2 C20H23ClN2O5
VC21345683 Epi-galanthamine N-Oxide 366485-18-9 C17H21NO4
VC21353038 Gitoxoside 4562-36-1 C41H64O14
VC21345791 Bronopol 52-51-7 C3H6BrNO4
HOCH2CBr(NO2)CH2OH
C3H6O4BrN
VC21344258 2,3-Dimethylbenzonitrile 5724-56-1 C9H9N
VC21347441 Atorvastatin Acetonide 581772-29-4 C36H39FN2O5
VC21345763 2,3-Dimethylbenzoic acid 603-79-2 C9H10O2
VC21352776 Fenofibryl glucuronide 60318-63-0 C23H23ClO10
VC21347812 Delphinidin 3-glucoside chloride 6906-38-3 C21H21ClO12
VC21347405 [1,1'-Biphenyl]-4-yl(phenyl)methanol 7598-80-3 C19H16O
VC21353026 10-Deacetylcephalomannine 76429-85-1 C43H51NO13
VC21344400 3-Hydroxyguanfacine 78197-84-9 C9H9Cl2N3O2
VC21347776 Atosiban Acetate 914453-95-5 C45H71N11O14S2